Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C13H15NO3 B8505718 5-((4-Methoxybenzyl)oxy)-3-oxo-pentanenitrile

5-((4-Methoxybenzyl)oxy)-3-oxo-pentanenitrile

Cat. No. B8505718
M. Wt: 233.26 g/mol
InChI Key: IEGOHGCFPZXFMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08637537B2

Procedure details

To a solution of MeCN (31.8 mL, 611.0 mmol) in anhydrous THF (500 mL) at −78° C. was slowly added n-BuLi (2.5 M, 244.4 mL, 611.0 mmol) The mixture was stirred at the same temperature for 1 h and to it was added a solution of at −78° C. was slowly. The mixture was stirred added n-BuLi (2.5 M, 244.4 mL, 611.0 mmol). The mixture was stirred ethyl 3-((4-methoxybenzyl)oxy)propanoate (112 g, 470.0 mmol) in THF (200 mL). The resulting mixture was stirred at −40° C. for 2 h and then quenched with 1 N aqueous HCl (300 mL). The organic layer was separated, and the aqueous layer was extracted with EtOAc (3×300 mL). The combined organic layers were washed with brine, dried (Na2SO4) and then concentrated in vacuo to give 5-((4-methoxybenzyl)oxy)-3-oxo-pentanenitrile (78 g, 79%) as yellow oil.
Name
MeCN
Quantity
31.8 mL
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
244.4 mL
Type
reactant
Reaction Step Two
Name
n-BuLi
Quantity
244.4 mL
Type
reactant
Reaction Step Three
Name
ethyl 3-((4-methoxybenzyl)oxy)propanoate
Quantity
112 g
Type
reactant
Reaction Step Four
Name
THF
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
THF
Quantity
500 mL
Type
solvent
Reaction Step Five
Name
5-((4-methoxybenzyl)oxy)-3-oxo-pentanenitrile
Yield
79%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]#[N:3].[Li]CCCC.[CH3:9][O:10][C:11]1[CH:25]=[CH:24][C:14]([CH2:15][O:16][CH2:17][CH2:18][C:19](OCC)=[O:20])=[CH:13][CH:12]=1>C1COCC1>[CH3:9][O:10][C:11]1[CH:12]=[CH:13][C:14]([CH2:15][O:16][CH2:17][CH2:18][C:19](=[O:20])[CH2:1][C:2]#[N:3])=[CH:24][CH:25]=1

Inputs

Step One
Name
MeCN
Quantity
31.8 mL
Type
reactant
Smiles
CC#N
Step Two
Name
n-BuLi
Quantity
244.4 mL
Type
reactant
Smiles
[Li]CCCC
Step Three
Name
n-BuLi
Quantity
244.4 mL
Type
reactant
Smiles
[Li]CCCC
Step Four
Name
ethyl 3-((4-methoxybenzyl)oxy)propanoate
Quantity
112 g
Type
reactant
Smiles
COC1=CC=C(COCCC(=O)OCC)C=C1
Name
THF
Quantity
200 mL
Type
solvent
Smiles
C1CCOC1
Step Five
Name
THF
Quantity
500 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
was stirred at the same temperature for 1 h and to it
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at −78° C.
ADDITION
Type
ADDITION
Details
was added a solution of at −78° C.
STIRRING
Type
STIRRING
Details
The mixture was stirred
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at −40° C. for 2 h
Duration
2 h
CUSTOM
Type
CUSTOM
Details
quenched with 1 N aqueous HCl (300 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with EtOAc (3×300 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
5-((4-methoxybenzyl)oxy)-3-oxo-pentanenitrile
Type
product
Smiles
COC1=CC=C(COCCC(CC#N)=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 78 g
YIELD: PERCENTYIELD 79%
YIELD: CALCULATEDPERCENTYIELD 71.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.